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Compound of Interest

Compound Name: L687

Cat. No.: B15620725 Get Quote

Disclaimer: The identifier "L687" does not correspond to a standard, regulated chemical name.

This guidance is based on the properties of L-Leucine amide (CAS Number: 687-51-4) and the

closely related compound L-Leucine, as "L687" is likely an internal or abbreviated identifier for

one of these substances. Both L-Leucine and its amide are classified as non-hazardous.[1]

Always consult your institution's specific safety data sheets (SDS) and waste disposal

protocols.

This document provides essential safety and logistical information for the proper handling and

disposal of substances presumed to be L687, intended for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties for L-Leucine and L-

Leucine amide.
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Property L-Leucine L-Leucine amide

CAS Number 61-90-5 687-51-4

Molecular Formula C₆H₁₃NO₂ C₆H₁₄N₂O

Molecular Weight 131.17 g/mol 130.19 g/mol

Appearance White crystalline powder. White powder.[2]

Odor Odorless. Not specified

Solubility Soluble in water. Soluble in polar solvents.[3]

Melting Point 268 °C. 89 - 92 °C.[2]

Safety and Handling Information
L-Leucine and its derivatives are considered non-hazardous under GHS classifications.[1]

However, it is always prudent to handle any laboratory chemical with care.
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Category Guideline

Personal Protective Equipment (PPE)
Safety goggles or face shield, chemical-resistant

gloves, and a lab coat should be worn.

Handling

Avoid contact with eyes and skin. Wash hands

thoroughly after handling. Work in a well-

ventilated area.

Storage
Store in a cool, dry place in a tightly closed

container.[4]

First Aid (Eyes)

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.

First Aid (Skin) Wash with plenty of water.

First Aid (Ingestion)
Rinse mouth. Call a POISON CENTER or

physician if you feel unwell.

First Aid (Inhalation)
Move to fresh air. Call a POISON CENTER or

physician if you feel unwell.

Disposal Procedures
As a non-hazardous substance, L687 does not require specialized chemical neutralization. The

primary disposal method involves following standard laboratory procedures for non-hazardous

chemical waste.

Experimental Protocols: General Disposal of Non-
Hazardous Solid Chemical Waste
This procedure outlines the standard steps for disposing of non-hazardous solid waste like L-

Leucine or L-Leucine amide in a laboratory setting.

1. Waste Identification and Segregation:

Confirm that the waste is non-hazardous by consulting the Safety Data Sheet (SDS).
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Ensure the waste is not mixed with any hazardous materials (e.g., solvents, acids, bases, or
reactive chemicals).[5]

2. Containerization:

Place the solid L687 waste into a designated, sealed bag or container to prevent dust
formation.[1]
The container should be clearly labeled as "Non-Hazardous Chemical Waste" and should
identify the contents (e.g., "L-Leucine waste").

3. Final Disposal:

Dispose of the sealed container in the regular laboratory solid waste stream, in accordance
with your institution's policies.
For empty containers that held L687, deface or remove the original label and dispose of it in
the appropriate solid waste or recycling bin as per institutional guidelines.[6]

Disposal Workflow for Laboratory Chemicals
The following diagram illustrates the general decision-making process for the disposal of

laboratory chemicals.
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Chemical Waste Disposal Workflow

Identify Chemical Waste

Consult Safety Data Sheet (SDS)

Is the chemical hazardous?

Segregate into
Hazardous Waste Stream
(e.g., solvents, corrosives)

Yes

Place in designated
Non-Hazardous Waste Container

No

Follow Institutional
Hazardous Waste Protocol

Dispose of via
Standard Laboratory Trash

Click to download full resolution via product page

Caption: General workflow for laboratory chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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